Cas no 63958-69-0 (Benzoic acid, 3,5-bis(1,1-dimethylethyl)-2,6-dihydroxy-, ethyl ester)

Benzoic acid, 3,5-bis(1,1-dimethylethyl)-2,6-dihydroxy-, ethyl ester structure
63958-69-0 structure
Product Name:Benzoic acid, 3,5-bis(1,1-dimethylethyl)-2,6-dihydroxy-, ethyl ester
CAS No:63958-69-0
MF:C17H26O4
MW:294.385945796967
CID:1663001
Update Time:2024-09-03

Benzoic acid, 3,5-bis(1,1-dimethylethyl)-2,6-dihydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3,5-bis(1,1-dimethylethyl)-2,6-dihydroxy-, ethyl ester
    • Inchi: 1S/C17H26O4/c1-8-21-15(20)12-13(18)10(16(2,3)4)9-11(14(12)19)17(5,6)7/h9,18-19H,8H2,1-7H3
    • InChI Key: FFWOITIQQUDQFQ-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)C1=C(O)C(C(C)(C)C)=CC(C(C)(C)C)=C1O

Computed Properties

  • Exact Mass: 294.18318

Experimental Properties

  • Density: 1.074±0.06 g/cm3(Predicted)
  • Boiling Point: 357.6±42.0 °C(Predicted)
  • PSA: 66.76
  • pka: 11.03±0.28(Predicted)
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